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Compound of Interest

Compound Name: Tricyclopentylphosphine

Cat. No.: B1587364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for tricyclopentylphosphine
(CAS Number: 7650-88-6), a pyrophoric and corrosive organophosphine compound frequently

utilized as a ligand in catalysis. Adherence to strict safety protocols is paramount when

handling this reactive chemical to mitigate risks in a laboratory or manufacturing setting. The

following sections detail the physical and chemical properties, hazard classifications, and

emergency procedures associated with tricyclopentylphosphine, compiled from various

safety data sheets (SDS).

Physicochemical Properties
Tricyclopentylphosphine is a solid with a characteristic odor. Key physical and chemical data

are summarized below for easy reference.
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Property Value Source

Molecular Formula C₁₅H₂₇P [1][2]

Molecular Weight 238.35 g/mol [1][2]

Appearance White solid [3]

Melting Point 77 - 83 °C / 170.6 - 181.4 °F [3]

Flash Point 210 °C (410.0 °F) - closed cup [2]

Density
0.986 g/mL at 20 °C; 0.979

g/mL at 25 °C
[2]

Refractive Index n20/D 1.538 (lit.) [2]

Hazard Identification and Classification
Tricyclopentylphosphine is classified as a hazardous substance. The primary hazards are its

pyrophoric nature, meaning it can ignite spontaneously on contact with air, and its corrosive

effects on skin and eyes.

GHS Hazard Classifications:[1]

Pyrophoric Liquids: Category 1

Skin Corrosion/Irritation: Category 1B

Serious Eye Damage/Eye Irritation: Category 1

Signal Word: Danger[1]

Hazard Statements:[4]

H250: Catches fire spontaneously if exposed to air.

H314: Causes severe skin burns and eye damage.

H413: May cause long lasting harmful effects to aquatic life.
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Safe Handling and Storage
Due to its air-sensitive and corrosive nature, stringent protocols must be followed when

handling and storing tricyclopentylphosphine.

Handling:[5][6][7][8]

Work should be conducted under an inert atmosphere, such as in a glovebox or using

Schlenk line techniques.

Avoid all personal contact, including inhalation of dust or fumes.

Use personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.

Prevent the formation of dust and aerosols.

Wash hands thoroughly after handling.

Storage:[6][7][8]

Store in a tightly sealed container under an inert atmosphere (e.g., argon).

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials, such as oxidizing agents.

Refrigeration at 2-8°C is often recommended to minimize degradation.[5]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.

First-Aid Measures:
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Exposure Route First-Aid Procedure Source

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[3][6][7]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[3][7]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[3][6][7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[3][7]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[4] Do

NOT use water.

Specific Hazards: The material is pyrophoric and may ignite spontaneously in air. Thermal

decomposition can produce toxic gases, including oxides of phosphorus.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][7]

Accidental Release Measures:
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Evacuate personnel to a safe area.

Ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate personal protective equipment.

Contain the spill and collect the material using non-sparking tools. Place in a suitable, closed

container for disposal.

Hazard Response Workflow
The following diagram illustrates the logical workflow for responding to a hazard involving

tricyclopentylphosphine.
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Tricyclopentylphosphine Hazard Response Workflow
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Disclaimer: This guide is intended for informational purposes only and should not be

substituted for a formal safety data sheet (SDS) or professional safety training. Always consult

the most current SDS for tricyclopentylphosphine from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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